1-((1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)propan-2-ol

• IUPAC Name: 1-[[1-(3-chloro-4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]amino]propan-2-ol
• InChI: InChI=1S/C15H16ClN5O/c1-9-3-4-11(5-13(9)16)21-15-12(7-20-21)14(18-8-19-15)17-6-10(2)22/h3-5,7-8,10,22H,6H2,1-2H3,(H,17,18,19)
• InChI Key: NFAAVAMQQWLMPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=NC=NC(=C3C=N2)NCC(C)O)Cl
• Molecular Formula: C15H16ClN5O
• Molecular Weight: 317.77 g/mol

Description

1-((1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)propan-2-ol is a useful research compound. Its molecular formula is C15H16ClN5O and its molecular weight is 317.78. The purity is usually 95%.
BenchChem offers high-quality 1-((1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)propan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1-(3-chloro-4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)propan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-inflammatory Applications

• Pyrazolopyrimidines derivatives have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines, as well as for their potential as anti-5-lipoxygenase agents, which play a role in inflammatory processes. These studies highlight the structure-activity relationships (SAR) that contribute to their biological activities (Rahmouni et al., 2016).

Antimicrobial and Anticancer Agents

• Novel pyrazole derivatives have been developed with the incorporation of oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives. These compounds have shown promising antimicrobial and anticancer activities, indicating their potential as therapeutic agents. Some derivatives exhibited higher anticancer activity than doxorubicin, a commonly used chemotherapeutic drug (Hafez et al., 2016).

Antimicrobial Agents

• A synthetic approach to pyrazolopyranopyrimidinones and pyrazolopyranooxazinones has been explored for their antimicrobial properties. This research demonstrates the potential of these compounds in combating microbial infections, showcasing the versatility of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry (El-ziaty et al., 2016).

Corrosion Inhibition

• Pyrazolopyrimidine derivatives have also found applications in the field of corrosion inhibition. Studies on these compounds have shown their effectiveness in protecting C-steel surfaces in acidic environments, demonstrating their potential in industrial applications to prevent material degradation (Abdel Hameed et al., 2020).

Antifungal Activity

• Research into the antifungal activity of pyrazolo[1,5-a]pyrimidines derivatives against various phytopathogenic fungi has revealed their potential as antifungal agents. These findings suggest applications in agriculture for the protection of crops against fungal diseases (Zhang et al., 2016).